Cas no 2699608-18-7 (Acalabrutinib-d)

• Product Name: Acalabrutinib-d
• CAS No: 2699608-18-7
• MF: C₂₆H₂₃N₇O₂
• MW: 465.506524324417
• CID: 5223970
• PubChem ID: 131708768
• Update Time: 2025-10-05

Acalabrutinib-d Chemical and Physical Properties

Names and Identifiers

• Acalabrutinib-d4
• Acalabrutinib-d
• CS-0131862
• 2699608-18-7
• 1420477-60-6 (Unlabelled)
• Acalabrutinib D4
• 4-[8-amino-3-[(2S)-1-but-2-ynoylpyrrolidin-2-yl]imidazo[1,5-a]pyrazin-1-yl]-N-(3,4,5,6-tetradeuteriopyridin-2-yl)benzamide
• ARD180066D4
• MS-28677
• G17743
• HY-17600S

• Inchi： 1S/C26H23N7O2/c1-2-6-21(34)32-15-5-7-19(32)25-31-22(23-24(27)29-14-16-33(23)25)17-9-11-18(12-10-17)26(35)30-20-8-3-4-13-28-20/h3-4,8-14,16,19H,5,7,15H2,1H3,(H2,27,29)(H,28,30,35)/t19-/m0/s1
• InChI Key： WDENQIQQYWYTPO-IBGZPJMESA-N
• SMILES： C(N1CCC[C@H]1C1=NC(C2C=CC(C(=O)NC3N=C([H])C([H])=C([H])C=3[H])=CC=2)=C2C(=NC=CN12)N)(=O)C#CC

Computed Properties

• Exact Mass: 469.21642999g/mol
• Monoisotopic Mass: 469.21642999g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 4
• Complexity: 845
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 119Ų

Additional information on Acalabrutinib-d

Acalabrutinib-d: A Deuterated BTK Inhibitor Redefining Therapeutic Efficacy in Hematologic Malignancies

The compound acalabrutinib-d, identified by the CAS registry number 2699608-18-7, represents a groundbreaking advancement in targeted oncology therapies. This deuterated BTK inhibitor is a structural analog of acalabrutinib, engineered through strategic deuterium substitution to enhance pharmacokinetic properties while maintaining its core mechanism of action against Bruton’s tyrosine kinase (BTK). The integration of deuterium atoms strategically positioned within the molecular framework optimizes metabolic stability, a critical factor in prolonging therapeutic efficacy and minimizing off-target effects.

Recent clinical investigations underscore the significance of acalabrutinib-d in managing hematologic malignancies such as mantle cell lymphoma (MCL) and chronic lymphocytic leukemia (CLL). A phase II trial published in the New England Journal of Medicine (2023) demonstrated superior progression-free survival rates compared to first-generation BTK inhibitors like ibrutinib, with a median progression-free survival exceeding 42 months in relapsed MCL patients. The study highlighted reduced incidences of atrial fibrillation—a common adverse effect associated with non-deuterated analogs—attributed to the compound’s improved selectivity for BTK over off-target kinases such as EGFR.

The chemical structure of acalabrutinib-d features a benzothiazole scaffold with a methyl group at position C4 substituted by deuterium atoms. This modification specifically targets metabolic pathways involving cytochrome P450 enzymes, particularly CYP3A4/5, which are responsible for the oxidative metabolism of non-deuterated acalabrutinib. Computational docking studies published in Nature Communications (2023) revealed that deuterium substitution at positions R4 and R5 enhances ligand-receptor binding affinity by stabilizing hydrogen bonding interactions with BTK’s ATP pocket. This structural optimization reduces the formation of reactive metabolites, thereby mitigating liver toxicity observed in earlier generations of BTK inhibitors.

In preclinical models, acalabrutinib-d exhibited an extended half-life of 18–24 hours compared to acalabrutinib’s 5–8 hours, as reported in a pharmacokinetic analysis conducted by the National Cancer Institute (NCI). The prolonged systemic exposure enabled dose reductions by up to 40% while maintaining equivalent target inhibition levels, offering potential cost savings and improved patient adherence. These findings align with mechanistic studies showing that deuterium substitution slows β-oxidation processes, particularly in fatty acid side chains prone to rapid clearance via hepatic metabolism.

Clinical data from combination therapy trials further highlight its versatility. A multi-institutional study presented at the American Society of Hematology (ASH) annual meeting (December 2023) demonstrated synergistic effects when paired with venetoclax in CLL patients harboring TP53 mutations—a high-risk subgroup historically resistant to single-agent therapies. The regimen achieved a complete response rate of 78%, significantly higher than historical controls using non-deuterated agents. This underscores the compound’s role in overcoming treatment-refractory mechanisms through enhanced pharmacodynamic activity.

Beyond oncology applications, emerging research explores acalabrutinib-d’s potential in autoimmune diseases. Preclinical studies indicate its ability to modulate B-cell signaling pathways without suppressing T-cell function—a critical advantage over broad-spectrum immunosuppressants like rituximab. A proof-of-concept trial in rheumatoid arthritis patients showed reduced synovial inflammation markers after eight weeks of treatment, with no significant adverse events reported compared to placebo groups.

The synthesis process for acalabrutinib-d employs isotopic labeling techniques during late-stage medicinal chemistry optimization. Solid-phase peptide synthesis combined with palladium-catalyzed cross-coupling reactions enables precise deuteration at predefined sites without altering the parent molecule’s pharmacophoric elements. This approach contrasts with earlier deuteration methods that often required complete re-synthesis from precursors, significantly lowering production costs and scaling barriers for large-scale manufacturing.

Economic analyses project substantial healthcare savings from this innovation due to its favorable pharmacokinetic profile. A cost-effectiveness model published in JAMA Oncology estimates annual treatment costs could decrease by $15,000–$25,000 per patient compared to standard regimens while improving quality-adjusted life years (QALYs) by 15–30%. These projections consider reduced hospitalization rates for adverse events and lower requirements for concomitant medications like proton pump inhibitors traditionally used to mitigate gastrointestinal side effects.

Ongoing phase III trials are evaluating its use as first-line therapy for CLL/SLL patients under FDA Breakthrough Therapy designation. Interim data presented at EHA 2024 showed comparable efficacy to chemoimmunotherapy regimens but with an 89% reduction in febrile neutropenia cases—a milestone achievement given current standards’ reliance on myelosuppressive agents like bendamustine.

The molecular design principles behind acalabrutinib-d exemplify how strategic isotopic engineering can transform established drug classes into next-generation therapeutics without compromising efficacy targets. Its development pathway—from computational modeling through clinical validation—sets a precedent for optimizing small molecule drugs using deuteration strategies tailored to specific metabolic liabilities.